Cas no 544659-42-9 (1H-Pyrazole,1-(1-oxobutyl)-(9CI))
544659-42-9 structure
Product Name:1H-Pyrazole,1-(1-oxobutyl)-(9CI)
CAS No:544659-42-9
MF:C7H10N2O
MW:138.167101383209
CID:1017571
PubChem ID:4534683
Update Time:2025-04-20
1H-Pyrazole,1-(1-oxobutyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,1-(1-oxobutyl)-(9CI)
- 1-(1H-Pyrazol-1-yl)-1-butanone
- 1-(1H-Pyrazol-1-yl)butan-1-one
- 544659-42-9
- DB-322992
- AKOS003864458
- 1H-PYRAZOLE, 1-(1-OXOBUTYL)-
- SCHEMBL9101772
-
- Inchi: 1S/C7H10N2O/c1-2-4-7(10)9-6-3-5-8-9/h3,5-6H,2,4H2,1H3
- InChI Key: SLLHUNDROCSOIS-UHFFFAOYSA-N
- SMILES: O=C(CCC)N1C=CC=N1
Computed Properties
- Exact Mass: 138.079312947g/mol
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 34.9Ų
1H-Pyrazole,1-(1-oxobutyl)-(9CI) Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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